Cas no 941062-01-7 (2-Cyclopropyl-4,5-Dimethylthieno2,3-DPyrimidine-6-Carboxylic Acid)

• Product Name: 2-Cyclopropyl-4,5-Dimethylthieno2,3-DPyrimidine-6-Carboxylic Acid
• CAS No: 941062-01-7
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD09403126
• CID: 3157274
• PubChem ID: 17480730
• Update Time: 2025-09-28

2-Cyclopropyl-4,5-Dimethylthieno2,3-DPyrimidine-6-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylic acid
• 2-cyclopropyl-4,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylicacid
• 2-cyclopropyl-4,5-dimethyl-thieno[2,3-d]pyrimidine-6-carboxylic acid
• 8MW
• AKOS033871271
• EN300-27741
• 941062-01-7
• 2-Cyclopropyl-4,5-Dimethylthieno2,3-DPyrimidine-6-Carboxylic Acid

• MDL： MFCD09403126
• Inchi： 1S/C12H12N2O2S/c1-5-8-6(2)13-10(7-3-4-7)14-11(8)17-9(5)12(15)16/h7H,3-4H2,1-2H3,(H,15,16)
• InChI Key： SQXQFDZJONADBV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2=C(C)N=C(C3CC3)N=C12

Computed Properties

• Exact Mass: 248.06194880Da
• Monoisotopic Mass: 248.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-Cyclopropyl-4,5-Dimethylthieno2,3-DPyrimidine-6-Carboxylic Acid

Comprehensive Overview of 2-Cyclopropyl-4,5-Dimethylthieno[2,3-D]Pyrimidine-6-Carboxylic Acid (CAS No. 941062-01-7)

2-Cyclopropyl-4,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 941062-01-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the thienopyrimidine class, which is known for its diverse applications in drug discovery and material science. The presence of a cyclopropyl group and carboxylic acid functionality enhances its reactivity and makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for thienopyrimidine derivatives has surged, driven by their role in developing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Researchers are particularly interested in CAS 941062-01-7 due to its potential to modulate enzymatic pathways, making it a candidate for treating metabolic disorders and cancers. The compound's dimethylthieno core also contributes to its stability and bioavailability, which are critical factors in drug design.

The synthesis of 2-cyclopropyl-4,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylic acid involves multi-step organic reactions, including cyclization and functional group transformations. Its carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility has made it a popular choice for medicinal chemists exploring structure-activity relationships (SAR) in drug development.

From an industrial perspective, CAS 941062-01-7 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. Innovations such as catalytic methods and solvent-free reactions are being explored to enhance the compound's scalability and cost-effectiveness.

Another area of interest is the compound's potential applications in agrochemicals. The thienopyrimidine scaffold has shown promise in developing herbicides and fungicides, offering an alternative to traditional pesticides with lower environmental impact. The cyclopropyl group in 2-cyclopropyl-4,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylic acid may contribute to its mode of action, disrupting pathogen growth while being safe for non-target organisms.

In the realm of material science, this compound's conjugated system and electron-rich structure make it a candidate for organic electronic devices, such as OLEDs and photovoltaic cells. Its ability to form stable complexes with metals also opens doors for catalytic applications, further broadening its utility.

As the scientific community continues to explore CAS 941062-01-7, its relevance in cutting-edge research remains undeniable. Whether in drug discovery, agrochemical innovation, or advanced materials, this compound exemplifies the intersection of chemistry and technology, addressing some of the most pressing challenges in modern science.